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VU 591 hydrochloride VU 591 hydrochloride Selective renal outer medullary potassium channel (Kir1.1, ROMK) antagonist (IC50 = 300 nM). Thought to block the intracellular pore of the Kir1.1 channel. Exhibits no effect on Kir7.1 at concentrations up to 10 μM; does not inhibit Kir2.1, Kir2.3 or Kir4.1. 
Brand Name: Vulcanchem
CAS No.: 1315380-70-1
VCID: VC0004829
InChI: InChI=1S/C16H12N6O5.ClH/c23-21(24)9-1-3-11-13(5-9)19-15(17-11)7-27-8-16-18-12-4-2-10(22(25)26)6-14(12)20-16;/h1-6H,7-8H2,(H,17,19)(H,18,20);1H
SMILES: C1=CC2=C(C=C1[N+](=O)[O-])NC(=N2)COCC3=NC4=C(N3)C=C(C=C4)[N+](=O)[O-].Cl
Molecular Formula: C16H13ClN6O5
Molecular Weight: 404.767

VU 591 hydrochloride

CAS No.: 1315380-70-1

Inhibitors

VCID: VC0004829

Molecular Formula: C16H13ClN6O5

Molecular Weight: 404.767

VU 591 hydrochloride - 1315380-70-1

CAS No. 1315380-70-1
Product Name VU 591 hydrochloride
Molecular Formula C16H13ClN6O5
Molecular Weight 404.767
IUPAC Name 6-nitro-2-[(6-nitro-1H-benzimidazol-2-yl)methoxymethyl]-1H-benzimidazole;hydrochloride
Standard InChI InChI=1S/C16H12N6O5.ClH/c23-21(24)9-1-3-11-13(5-9)19-15(17-11)7-27-8-16-18-12-4-2-10(22(25)26)6-14(12)20-16;/h1-6H,7-8H2,(H,17,19)(H,18,20);1H
Standard InChIKey PXLOUHLPDHEXCC-UHFFFAOYSA-N
SMILES C1=CC2=C(C=C1[N+](=O)[O-])NC(=N2)COCC3=NC4=C(N3)C=C(C=C4)[N+](=O)[O-].Cl
Description Selective renal outer medullary potassium channel (Kir1.1, ROMK) antagonist (IC50 = 300 nM). Thought to block the intracellular pore of the Kir1.1 channel. Exhibits no effect on Kir7.1 at concentrations up to 10 μM; does not inhibit Kir2.1, Kir2.3 or Kir4.1. 
Synonyms 6-Nitro-2-[(6-nitro-1H-benzimidazol-2-yl)methoxymethyl]-1H-benzimidazole hydrochloride
PubChem Compound 90488918
Last Modified Nov 11 2021
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